Cas no 390407-76-8 (2-(3,4-dibromophenyl)oxirane)

2-(3,4-Dibromophenyl)oxirane is a brominated aromatic epoxide with significant utility in synthetic organic chemistry. Its reactive oxirane ring enables facile ring-opening reactions, making it a versatile intermediate for constructing complex molecular architectures. The presence of two bromine atoms at the 3- and 4-positions enhances its electrophilic character, facilitating selective functionalization. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where precise bromine substitution patterns are required. Its stability under standard conditions ensures ease of handling and storage. Researchers favor this epoxide for its predictable reactivity and compatibility with a range of nucleophiles, enabling efficient derivatization in multi-step synthetic routes.

2-(3,4-dibromophenyl)oxirane structure

Product Name:2-(3,4-dibromophenyl)oxirane

CAS No:390407-76-8

MF:C₈H₆Br₂O

MW:277.940640926361

CID:1495623

PubChem ID:85803580

Update Time:2025-10-29

2-(3,4-dibromophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, (3,4-dibromophenyl)-
- 2-(3,4-dibromophenyl)oxirane
- 390407-76-8
- EN300-1912532
- DB-111492
- Inchi： 1S/C8H6Br2O/c9-6-2-1-5(3-7(6)10)8-4-11-8/h1-3,8H,4H2
- InChI Key： RVBPDZQHKVBBOM-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C1CO1)Br

Computed Properties

Exact Mass: 275.87848
Monoisotopic Mass: 275.87854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.53

2-(3,4-dibromophenyl)oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1912532-0.05g	2-(3,4-dibromophenyl)oxirane	390407-76-8	0.05g	$587.0	2023-09-17
Enamine	EN300-1912532-0.1g	2-(3,4-dibromophenyl)oxirane	390407-76-8	0.1g	$615.0	2023-09-17
Enamine	EN300-1912532-0.25g	2-(3,4-dibromophenyl)oxirane	390407-76-8	0.25g	$642.0	2023-09-17
Enamine	EN300-1912532-0.5g	2-(3,4-dibromophenyl)oxirane	390407-76-8	0.5g	$671.0	2023-09-17
Enamine	EN300-1912532-1.0g	2-(3,4-dibromophenyl)oxirane	390407-76-8	1g	$743.0	2023-06-02
Enamine	EN300-1912532-2.5g	2-(3,4-dibromophenyl)oxirane	390407-76-8	2.5g	$1370.0	2023-09-17
Enamine	EN300-1912532-5.0g	2-(3,4-dibromophenyl)oxirane	390407-76-8	5g	$2152.0	2023-06-02
Enamine	EN300-1912532-10.0g	2-(3,4-dibromophenyl)oxirane	390407-76-8	10g	$3191.0	2023-06-02
Enamine	EN300-1912532-1g	2-(3,4-dibromophenyl)oxirane	390407-76-8	1g	$699.0	2023-09-17
Enamine	EN300-1912532-5g	2-(3,4-dibromophenyl)oxirane	390407-76-8	5g	$2028.0	2023-09-17